Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2-methyl-

• IUPAC Name: 7-methyl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• InChI: InChI=1S/C25H12N2O4/c1-27-24(30)16-8-4-12-10-2-6-14-20-15(23(29)26-22(14)28)7-3-11(18(10)20)13-5-9-17(25(27)31)21(16)19(12)13/h2-9H,1H3,(H,26,28,29)
• InChI Key: ZXEZSSQZWHFUTK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C5=C6C4=CC=C7C6=C(C=C5)C(=O)NC7=O)C1=O
• Molecular Formula: C25H12N2O4
• DSSTOX Substance ID: DTXSID7070767
• Molecular Weight: 404.4 g/mol
• CAS RN: 67892-42-6

Description

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2-methyl- is a chemical compound that belongs to the class of isoquinoline alkaloids. It has been the subject of intense research due to its potential in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2-methyl- is not fully understood. However, it has been shown to interact with various cellular targets, including DNA, RNA, and proteins. It has been suggested that its anticancer activity is due to its ability to induce apoptosis, inhibit angiogenesis, and inhibit cell proliferation.
Biochemical and Physiological Effects:
Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2-methyl- has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, bacteria, and viruses. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2-methyl- in lab experiments is its potential as a lead compound for drug discovery. It has also been shown to have a wide range of biological activities, making it a versatile tool for studying various cellular processes. However, its complex synthesis method and limited availability can be a limitation for some researchers.

Future Directions

There are several future directions for the research on Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2-methyl-. One of the areas of interest is its potential as a therapeutic agent for cancer, bacterial, and viral infections. Another area of research is its potential as a tool for studying protein-protein interactions and protein-ligand interactions. Furthermore, the development of more efficient synthesis methods and the exploration of its structure-activity relationship can lead to the discovery of more potent and selective compounds.

Scientific Research Applications

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2-methyl- has been the subject of extensive research due to its potential in various scientific fields. In medicinal chemistry, it has been studied for its anticancer, antiviral, and antibacterial properties. In biochemistry, it has been used as a tool to study protein-protein interactions and protein-ligand interactions. In pharmacology, it has been studied for its potential as a drug target and as a lead compound for drug discovery.